sodium;6-[6-carboxy-2-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid

• CAS No.: 11052-19-0
• Molecular Formula: C42H61NaO16
• Molecular Weight: 844.9 g/mol
• IUPAC Name: sodium;(2S,3S,4S,5R,6S)-6-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-5-[(2R,3R,4S,5S,6S)-6-carboxy-3,4,5-trihydroxyoxan-2-yl]oxy-3,4-dihydroxyoxane-2-carboxylate
• InChI: InChI=1S/C42H62O16.Na/c1-37(2)21-8-11-42(7)31(20(43)16-18-19-17-39(4,36(53)54)13-12-38(19,3)14-15-41(18,42)6)40(21,5)10-9-22(37)55-35-30(26(47)25(46)29(57-35)33(51)52)58-34-27(48)23(44)24(45)28(56-34)32(49)50;/h16,19,21-31,34-35,44-48H,8-15,17H2,1-7H3,(H,49,50)(H,51,52)(H,53,54);/q;+1/p-1/t19-,21-,22-,23-,24-,25-,26-,27+,28-,29-,30+,31+,34-,35-,38+,39-,40-,41+,42+;/m0./s1
• InChI Key: WRZYGPIFICWRCG-OOFFSTKBSA-M
• SMILES: CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)O)O)O)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)C(=O)C=C6C3(CCC7(C6CC(CC7)(C)C(=O)O)C)C)C)C.[Na+]
• Isomeric SMILES: C[C@]12CC[C@](C[C@H]1C3=CC(=O)[C@@H]4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)O[C@@H]6[C@@H]([C@H]([C@@H]([C@H](O6)C(=O)[O-])O)O)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)C(=O)O)O)O)O)C)(C)C(=O)O.[Na+]
• Canonical SMILES: CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)[O-])O)O)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)C(=O)C=C6C3(CCC7(C6CC(CC7)(C)C(=O)O)C)C)C)C.[Na+]

Description

sodium;6-[6-carboxy-2-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid is a derivative of glycyrrhizic acid, a triterpenoid saponin extracted from the root of the licorice plant (Glycyrrhiza glabra). This compound is known for its sweet taste and various pharmacological properties, including anti-inflammatory, antiviral, and hepatoprotective effects . This compound is commonly used in the food industry as a sweetener and in traditional medicine for its therapeutic benefits.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of glycyrrhizic acid monosodium salt typically involves the extraction of glycyrrhizic acid from licorice root, followed by its conversion to the monosodium salt form. The process includes:

Extraction of Glycyrrhizic Acid: Glycyrrhizic acid is extracted from licorice root using solvents such as ethanol or water.

Conversion to Monosodium Salt: The extracted glycyrrhizic acid is then neutralized with sodium hydroxide to form glycyrrhizic acid monosodium salt.

Industrial Production Methods: Industrial production of glycyrrhizic acid monosodium salt involves large-scale extraction and purification processes. The steps include:

Extraction: Large quantities of licorice root are processed to extract glycyrrhizic acid.

Purification: The crude extract is purified using techniques such as filtration, crystallization, and chromatography.

Neutralization: The purified glycyrrhizic acid is neutralized with sodium hydroxide to obtain the monosodium salt.

Chemical Reactions Analysis

Types of Reactions: sodium;6-[6-carboxy-2-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst.

Major Products:

Oxidation: Formation of glycyrrhetinic acid derivatives.

Reduction: Formation of reduced glycyrrhizic acid derivatives.

Substitution: Formation of halogenated glycyrrhizic acid derivatives.

Scientific Research Applications

sodium;6-[6-carboxy-2-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and as a standard in analytical chemistry.

Biology: Studied for its effects on cellular processes and its potential as a therapeutic agent.

Medicine: Investigated for its anti-inflammatory, antiviral, and hepatoprotective properties.

Industry: Used as a natural sweetener in the food industry and as an ingredient in cosmetics and personal care products.

Mechanism of Action

sodium;6-[6-carboxy-2-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid exerts its effects through various molecular targets and pathways:

Anti-inflammatory: Inhibits the translocation of nuclear factor-kappa B (NF-κB) and suppresses the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukins.

Antiviral: Inhibits viral replication by interfering with viral entry, replication, and assembly processes.

Hepatoprotective: Protects liver cells by reducing oxidative stress and inflammation, and by enhancing the activity of antioxidant enzymes.

Comparison with Similar Compounds

sodium;6-[6-carboxy-2-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid is compared with other similar compounds, such as:

Glycyrrhizic Acid: The parent compound, which is less soluble in water compared to its monosodium salt form.

Ammonium Glycyrrhizate: Another salt form of glycyrrhizic acid, used for its similar pharmacological properties but with different solubility and stability characteristics.

Glycyrrhetinic Acid: The aglycone form of glycyrrhizic acid, known for its potent anti-inflammatory and antiviral effects.

Uniqueness: this compound is unique due to its enhanced solubility in water, making it more suitable for various applications in food, medicine, and cosmetics compared to its parent compound .